Cas no 102732-63-8 (2-(1H-Pyrazol-5-yl)acetic Acid)

• Product Name: 2-(1H-Pyrazol-5-yl)acetic Acid
• CAS No: 102732-63-8
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD22071476
• CID: 1096748
• Update Time: 2025-07-15

2-(1H-Pyrazol-5-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-acetic acid
• 2-(1H-Pyrazol-3-yl)acetic acid
• 2-(1H-pyrazol-5-yl)acetic acid
• (1(2)H-pyrazol-3-yl)-acetic acid
• (1(2)H-Pyrazol-3-yl)-essigsaeure
• ACMC-20m5p9
• AGN-PC-00MV9S
• CTK0D8923
• pyrazol-3-ylacetic acid
• pyrazolyl-3-acetic acid
• SureCN1321921
• SureCN4361495
• 2-(1H-Pyrazol-3-yl)
• 3-Pyrazolylacetic acid
• (1H-Pyrazol-3-yl)-acetic acid
• (1H-Pyrazol-3-Yl)-Acetic Acid(WX613221)
• 2-(1H-pyrazol-3-yl)acetic acid hydrochloride
• 2-(1H-Pyrazol-5-yl)acetic Acid

• MDL： MFCD22071476
• Inchi： 1S/C5H6N2O2/c8-5(9)3-4-1-2-6-7-4/h1-2H,3H2,(H,6,7)(H,8,9)
• InChI Key： NTVKSUPEUFXUGS-UHFFFAOYSA-N
• SMILES： OC(CC1=CC=NN1)=O

Computed Properties

• Exact Mass: 126.04298
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 65.98

Additional information on 2-(1H-Pyrazol-5-yl)acetic Acid

2-(1H-Pyrazol-5-yl)acetic Acid: A Versatile Compound with Emerging Applications in Medicinal Chemistry

2-(1H-Pyrazol-5-yl)acetic Acid (CAS No. 102732-63-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of 2-(1H-Pyrazol-5-yl)acetic Acid, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

2-(1H-Pyrazol-5-yl)acetic Acid is a small organic molecule with the molecular formula C₇H₈N₂O₂. It consists of a pyrazole ring attached to an acetic acid moiety. The pyrazole ring, characterized by its five-membered heterocyclic structure with two nitrogen atoms, imparts significant chemical stability and reactivity to the molecule. The acetic acid group, on the other hand, provides the compound with acidic properties and enhances its solubility in polar solvents.

The physical properties of 2-(1H-Pyrazol-5-yl)acetic Acid include a melting point of approximately 140°C and a molecular weight of 156.14 g/mol. It is soluble in water and various organic solvents, making it suitable for a wide range of chemical reactions and biological assays.

Synthesis Methods

The synthesis of 2-(1H-Pyrazol-5-yl)acetic Acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of ethyl acetoacetate with hydrazine to form 3-hydrazinyl-3-oxopropanoic acid, which is then cyclized to form the pyrazole ring. This intermediate is further reacted with acetic acid or an acetylating agent to yield the final product.

An alternative approach involves the reaction of 1H-pyrazole-5-carbaldehyde with malonic acid in the presence of a base, followed by decarboxylation to form 2-(1H-Pyrazol-5-yl)acetic Acid. This method is particularly useful for large-scale synthesis due to its simplicity and high yield.

Biological Activities and Therapeutic Potential

2-(1H-Pyrazol-5-yl)acetic Acid has been studied for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Recent research has highlighted its potential as a lead compound for the development of novel therapeutic agents.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 2-(1H-Pyrazol-5-yl)acetic Acid. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that 2-(1H-Pyrazol-5-yl)acetic Acid could be a promising candidate for the treatment of inflammatory diseases.

Another area of interest is the anti-cancer activity of 2-(1H-Pyrazol-5-yl)acetic Acid. A study published in Cancer Letters reported that the compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest at the G2/M phase.

In addition to its anti-inflammatory and anti-cancer properties, 2-(1H-Pyrazol-5-yl)acetic Acid has also shown neuroprotective effects. Research published in Neuropharmacology demonstrated that the compound protected neurons from oxidative stress-induced damage by scavenging free radicals and inhibiting lipid peroxidation. These findings suggest that 2-(1H-Pyrazol-5-yl)acetic Acid could have potential applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising preclinical results of 2-(1H-Pyrazol-5-yl)acetic Acid have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and pharmacokinetics of the compound in healthy volunteers. Preliminary data from these trials have shown that 2-(1H-Pyrazol-5-yl)acetic Acid is well-tolerated at various dose levels with no significant adverse effects.

The next steps will involve phase II trials to evaluate the efficacy of 2-(1H-Pyrazol-5-yl)acetic Acid in specific disease indications such as inflammatory disorders, cancer, and neurodegenerative diseases. These trials will provide crucial insights into the therapeutic potential of the compound and guide further development efforts.

In conclusion, 2-(1H-Pyrazol-5-yl)acetic Acid (CAS No. 102732-63-8) is a versatile compound with a wide range of biological activities and therapeutic potential. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to uncover new applications for this promising molecule in medicinal chemistry.